Cas no 1205545-66-9 (ethyl 2-oxo-6-phenyl-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate)

• Product Name: ethyl 2-oxo-6-phenyl-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate
• CAS No: 1205545-66-9
• MF: C₁₉H₁₈O₃S
• MW: 326.409424304962
• CID: 5391528
• Update Time: 2025-08-05

ethyl 2-oxo-6-phenyl-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-6-phenyl-4-(3-thienyl)-3-cyclohexene-1-carboxylate
• ethyl 2-oxo-6-phenyl-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate

• Inchi： 1S/C19H18O3S/c1-2-22-19(21)18-16(13-6-4-3-5-7-13)10-15(11-17(18)20)14-8-9-23-12-14/h3-9,11-12,16,18H,2,10H2,1H3
• InChI Key： QPOUBOSLVZOEQM-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(C2=CC=CC=C2)CC(C2C=CSC=2)=CC1=O

Experimental Properties

• Density: 1.226±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 116-117 °C(Solvent: Dichloromethane ; Hexane)
• Boiling Point: 452.8±45.0 °C(Predicted)
• pka: 10.16±0.60(Predicted)

Additional information on ethyl 2-oxo-6-phenyl-4-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate

Ethyl 2-Oxo-6-Phenyl-4-(Thiophen-3-Yl)cyclohex-3-Ene-1-Carboxylate: A Comprehensive Overview

Ethyl 2-Oxo-6-Phenyl-4-(Thiophen-3-Yl)cyclohex-3-Ene-1-Carboxylate, with the CAS number 1205545-66-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclohexene ring substituted with a phenyl group, a thiophene moiety, and an ethoxycarbonyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The cyclohexene ring serves as the core structure of this compound, providing a rigid framework that supports the substitution of various functional groups. The phenyl group attached at the 6-position introduces aromaticity and enhances the molecule's stability. Meanwhile, the thiophene moiety at the 4-position adds electronic diversity, potentially influencing the compound's reactivity and biological activity. The ethoxycarbonyl group at the 1-position further contributes to the molecule's solubility and bioavailability.

Recent studies have highlighted the potential of Ethyl 2-Oxo-6-Phenyl-4-(Thiophen-3-Yl)cyclohex-3-Ene-1-Carboxylate in drug development. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its pharmacological applications, Ethyl 2-Oxo... has also been investigated for its role in organic synthesis. Its unique structure makes it an ideal substrate for various catalytic transformations, such as cross-coupling reactions and enantioselective syntheses. A team of chemists from Stanford University reported that this compound can be efficiently converted into bioactive molecules using palladium-catalyzed coupling reactions, further expanding its utility in synthetic chemistry.

From a structural perspective, the cyclohexene ring's geometry plays a crucial role in determining the compound's physical properties. The conjugation between the phenyl and thiophene groups stabilizes the molecule's excited state, making it suitable for applications in optoelectronics. Preliminary studies suggest that this compound could be used as a building block for designing advanced materials with tailored electronic properties.

Furthermore, Ethyl 2-Oxo... has been studied for its environmental impact and biodegradability. Researchers from the University of California found that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This property is particularly important for ensuring its safe use in industrial and pharmaceutical applications.

In conclusion, Ethyl 2-Oxo... is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic and pharmacological research, positions it as a valuable tool for addressing complex challenges in medicine and materials science.